(Z)-N-(4-methoxyphenyl)-3-(3-phenylacrylamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[[(Z)-3-phenylprop-2-enoyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H20N2O4/c1-30-19-14-12-18(13-15-19)26-25(29)24-23(20-9-5-6-10-21(20)31-24)27-22(28)16-11-17-7-3-2-4-8-17/h2-16H,1H3,(H,26,29)(H,27,28)/b16-11-
• InChI Key: AYPOYYLFJHVUAP-WJDWOHSUSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)/C=C\C4=CC=CC=C4
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol

Description

(Z)-N-(4-methoxyphenyl)-3-(3-phenylacrylamido)benzofuran-2-carboxamide, also known as MPAC, is a synthetic compound with potential applications in scientific research. MPAC belongs to the class of benzofuran derivatives and has been studied for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and characterization of benzofuran derivatives, including compounds with structural similarities to (Z)-N-(4-methoxyphenyl)-3-(3-phenylacrylamido)benzofuran-2-carboxamide, have been explored in various studies. These compounds are synthesized through various chemical reactions, offering insights into their chemical properties and potential applications in further scientific research. For example, the synthesis of benzofuran derivatives through reactions involving visnagenone–ethylacetate and khellinone–ethylacetate with amino compounds has been documented, leading to the production of novel heterocyclic compounds with potential biological activities (Abu‐Hashem et al., 2020).

Biological Activities

Benzofuran derivatives have been evaluated for their biological activities, including their potential as anti-inflammatory, analgesic, and antimicrobial agents. The study by Abu‐Hashem et al. (2020) found that certain benzofuran derivatives exhibited significant inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, comparable to standard drugs like sodium diclofenac. This suggests the potential of these compounds in the development of new therapeutic agents.

Another study focused on the synthesis and evaluation of benzofuran hydroxamic acids as inhibitors of 5-lipoxygenase, an enzyme involved in the inflammatory process. The study found that specific structural modifications could enhance the inhibitory potency of these compounds, indicating their potential in the development of anti-inflammatory drugs (Ohemeng et al., 1994).

Antioxidant and Neuroprotective Effects

Research into the antioxidant and neuroprotective effects of benzofuran derivatives has also been conducted. For instance, a series of novel benzofuran-2-carboxamide derivatives were synthesized and evaluated for their neuroprotective and antioxidant activities. Certain derivatives showed significant protection against excitotoxic neuronal cell damage and exhibited antioxidant properties, suggesting their potential in the treatment of neurodegenerative diseases (Cho et al., 2015).